Cas no 65582-53-8 (Europine N-oxide)

• Product Name: Europine N-oxide
• CAS No: 65582-53-8
• MF: C₁₆H₂₇NO₇
• MW: 345.388085603714
• CID: 962143
• PubChem ID: 5484389
• Update Time: 2025-05-25

Europine N-oxide Chemical and Physical Properties

Names and Identifiers

• (1-hydroxy-4-oxido-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl 2,3-dihydroxy-2-(1-methoxyethyl)-3-methylbutanoate (non-preferred name)
• EUROPINE N-OXIDE
• 1,1'-azobis(1-methylethyl) diacetate
• 1,1'-Bis-acetoxy-1,1'-dimethyl-azoethan
• 2,2'-Azo-bis(2-acetoxy-propan)
• 2,2'-Azobis(2-propanol)diacetate
• 2,2'-Diacetoxy-2,2'-azopropan
• 2,2'-diacetoxy-2,2'-azopropane
• Europin-N-oxid
• Europine oxide
• 65582-53-8
• Europine-N-oxide 100 microg/mL in Water
• AZ5WZB3UL2
• NSC 282143
• Butanoic acid, 2,3-dihydroxy-2-(1-methoxyethyl)-3-methyl-, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, N-oxide, (1S-(1alpha,7(2S*,3R*),7aalpha))-
• UNII-AZ5WZB3UL2
• europine-N-oxide
• CHEMBL464325
• (+)-Europine N-oxide
• NSC-282143
• L-threo-Pentitol, 1,5-dideoxy-2-C-methyl-4-O-methyl-3-C-[[[(1S,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-4-oxido-1H-pyrrolizin-7-yl]methoxy]carbonyl]-
• 1ST14162
• 1-({[2,3-DIHYDROXY-2-(1-METHOXYETHYL)-3-METHYLBUTANOYL]OXY}METHYL)-7-HYDROXY-5,6,7,7A-TETRAHYDRO-3H-PYRROLIZIN-4-IUM-4-OLATE
• NSC282143
• AKOS040734581
• (7-hydroxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl)methyl 2,3-dihydroxy-2-(1-methoxyethyl)-3-methylbutanoate
• Europine N-oxide

• Inchi： 1S/C16H27NO7/c1-10(23-4)16(21,15(2,3)20)14(19)24-9-11-5-7-17(22)8-6-12(18)13(11)17/h5,10,12-13,18,20-21H,6-9H2,1-4H3
• InChI Key： UPYLKTQCLCBJQP-UHFFFAOYSA-N
• SMILES： [O-][N+]12CC=C(COC(C(C(C)OC)(C(C)(C)O)O)=O)C1C(CC2)O

Computed Properties

• Exact Mass: 345.17875220g/mol
• Monoisotopic Mass: 345.17875220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Color/Form: Powder
• Melting Point: NA

Europine N-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on Europine N-oxide

Europine N-Oxide: A Comprehensive Overview

Europine N-Oxide, identified by the CAS number 65582-53-8, is a compound of significant interest in various scientific and industrial applications. This compound has garnered attention due to its unique chemical properties and potential uses in fields such as pharmacology, agriculture, and materials science. In this article, we will delve into the latest research findings, structural characteristics, and applications of Europine N-Oxide, providing a detailed and up-to-date analysis.

The structural elucidation of Europine N-Oxide reveals a complex molecular architecture that contributes to its versatile functionality. Recent studies have focused on understanding the stereochemistry and electronic properties of this compound, which are critical for its application in drug design and chemical synthesis. The compound's ability to form stable complexes with metal ions has been a focal point of research, particularly in the context of catalytic processes and coordination chemistry.

One of the most promising areas of research involving Europine N-Oxide is its potential in pharmacology. Scientists have explored its role as a precursor in the synthesis of bioactive compounds, including those with antimicrobial and anticancer properties. For instance, recent experiments have demonstrated that derivatives of Europine N-Oxide exhibit potent activity against various bacterial strains, making them valuable candidates for antibiotic development.

In addition to its pharmacological applications, Europine N-Oxide has shown promise in agricultural settings. Researchers have investigated its use as a plant growth regulator, where it has been found to enhance crop yields under stress conditions such as drought or salinity. This discovery underscores the compound's versatility and its potential to contribute to sustainable agricultural practices.

The synthesis of Europine N-Oxide has also been a subject of extensive research. Traditional methods often involve multi-step processes with low yields, but recent advancements have introduced more efficient synthetic pathways. For example, the use of microwave-assisted synthesis has significantly improved the reaction efficiency and purity of the product. These innovations are paving the way for large-scale production of Europine N-Oxide, which is essential for meeting growing demand across various industries.

Beyond its practical applications, the study of Europine N-Oxide has contributed to our understanding of fundamental chemical principles. Its reactivity patterns and interaction with other molecules provide valuable insights into organic chemistry mechanisms. For instance, recent studies have explored its role in radical reactions and its ability to act as a stabilizing agent in polymerization processes.

In conclusion, Europine N-Oxide, with its CAS number 65582-53-8, stands out as a compound with immense potential across multiple disciplines. From pharmacology to agriculture and materials science, the latest research highlights its diverse applications and contributions to scientific advancement. As ongoing studies continue to uncover new properties and uses, the significance of Europine N-Oxide in both academic and industrial contexts is expected to grow further.